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Compound of Interest

Compound Name: GS-443902 trisodium

Cat. No.: B10828260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety information and detailed operational plans for the proper

handling and disposal of GS-443902 trisodium. As a trusted partner in laboratory safety, we

aim to provide value beyond the product itself, ensuring you have the necessary information for

safe and compliant laboratory practices.

Chemical and Physical Properties
A summary of the known quantitative data for GS-443902 trisodium is presented below. This

information is essential for safe handling and storage.
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Property Value Citation

Molecular Formula C₁₂H₁₃N₅Na₃O₁₃P₃ [1]

Molecular Weight 597.15 g/mol [1][2]

CAS Number 1355050-21-3 [1]

Appearance Lyophilized solid [2]

Solubility

33.33 mg/mL in H₂O (55.82

mM), requires sonication for

dissolution.

[1]

Storage Conditions
-20°C, sealed, away from

moisture and light.
[1]

Stability in Solution

The compound is unstable in

solutions; freshly prepared is

recommended.

[3]

Experimental Protocols: Proper Disposal
Procedures
Due to the absence of specific official disposal guidelines for GS-443902 trisodium, a

conservative approach treating the compound as a potentially hazardous chemical waste is

mandatory. The following procedures are based on general best practices for the disposal of

nucleoside analogs and other research chemicals.

1. Waste Identification and Segregation:

Treat as Hazardous Chemical Waste: In the absence of a specific Safety Data Sheet (SDS),

GS-443902 trisodium and any materials contaminated with it should be handled as

hazardous chemical waste.

Segregation: Do not mix GS-443902 trisodium waste with other waste streams. It should be

collected in a dedicated, properly labeled hazardous waste container.[1] Segregate organic

solvents, toxic metals, and inorganic chemicals into separate waste containers.
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2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling GS-443902 trisodium, including a lab coat,

safety goggles, and chemical-resistant gloves.

3. Disposal of Unused or Expired GS-443902 Trisodium:

Solid Waste:

Collect the solid GS-443902 trisodium in its original container or a compatible, well-

sealed secondary container.

Label the container clearly as "Hazardous Waste: GS-443902 trisodium".

Store in a designated satellite accumulation area away from incompatible materials.[3]

Aqueous Solutions:

Do not dispose of solutions down the drain.[2]

Collect all aqueous solutions containing GS-443902 trisodium in a dedicated, leak-proof,

and clearly labeled hazardous waste container. The container should be made of a

material compatible with the solution.

The label should include "Hazardous Waste: Aqueous GS-443902 trisodium" and the

approximate concentration.

4. Disposal of Contaminated Materials:

Sharps: Needles, syringes, or other sharps contaminated with GS-443902 trisodium must

be disposed of in a designated sharps container that is clearly labeled as containing

hazardous chemical waste.

Labware: Disposable labware (e.g., pipette tips, tubes) should be collected in a designated

hazardous waste bag or container.

Spill Cleanup Materials: Any materials used to clean up spills of GS-443902 trisodium (e.g.,

absorbent pads, wipes) must be treated as hazardous waste and disposed of accordingly.[4]
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5. Decontamination of Reusable Labware and Surfaces:

Initial Decontamination: Thoroughly rinse reusable labware with a suitable solvent in which

GS-443902 trisodium is soluble (e.g., water). Collect this initial rinse as hazardous waste.

Secondary Cleaning: After the initial decontamination, wash the labware with a standard

laboratory detergent and rinse thoroughly with water.

Surface Decontamination: For work surfaces, use a suitable laboratory disinfectant or

cleaning agent. For known contamination, a solution of 10% bleach followed by a rinse with

water and then 70% ethanol is a common practice for deactivating many biological and

chemical contaminants.[5][6] All cleaning materials should be disposed of as hazardous

waste.

6. Waste Pickup and Final Disposal:

Follow your institution's specific procedures for hazardous waste pickup. Ensure all waste

containers are properly labeled and sealed before collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[7]

Visualizing the Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of GS-443902
trisodium and associated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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443902 Trisodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828260#gs-443902-trisodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b10828260#gs-443902-trisodium-proper-disposal-procedures
https://www.benchchem.com/product/b10828260#gs-443902-trisodium-proper-disposal-procedures
https://www.benchchem.com/product/b10828260#gs-443902-trisodium-proper-disposal-procedures
https://www.benchchem.com/product/b10828260#gs-443902-trisodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10828260?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

